Cas no 1269918-70-8 (1269918-70-8)

• Product Name: 1269918-70-8
• CAS No: 1269918-70-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5590246
• PubChem ID: 97714534
• Update Time: 2025-07-09

1269918-70-8 Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(3-BROMO-2-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-3-bromo-2-methoxy-, (βS)-
• EN300-1898327
• 1269918-70-8

• Inchi： 1S/C9H12BrNO2/c1-13-9-6(8(11)5-12)3-2-4-7(9)10/h2-4,8,12H,5,11H2,1H3/t8-/m1/s1
• InChI Key： IXYTZIZTHWKERK-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(Br)=C1OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1269918-70-8

Comprehensive Overview of CAS No 1269918-70-8: Properties, Applications, and Industry Relevance

The chemical compound identified by CAS No 1269918-70-8 has garnered significant attention in recent years due to its unique molecular structure and versatile applications across multiple industries. As researchers and manufacturers seek innovative solutions for advanced materials, pharmaceuticals, and specialty chemicals, this compound has emerged as a subject of intense study. Its 1269918-70-8 molecular formula represents a carefully engineered combination of elements that delivers exceptional performance characteristics.

In the pharmaceutical sector, CAS 1269918-70-8 has shown remarkable potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies highlight its role in facilitating complex molecular transformations that are critical for developing next-generation medications. The compound's 1269918-70-8 chemical properties enable precise control over reaction pathways, making it particularly valuable in asymmetric synthesis and chiral molecule production.

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From an analytical chemistry perspective, the 1269918-70-8 structure presents interesting challenges and opportunities for characterization. Advanced spectroscopic techniques including NMR, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its molecular configuration. This detailed understanding has paved the way for customized modifications of the core structure to achieve specific performance targets in various applications.

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The synthesis and production of 1269918-70-8 involve sophisticated chemical engineering processes that balance yield optimization with purity requirements. Current manufacturing protocols emphasize atom economy and energy efficiency, reflecting the chemical industry's commitment to reducing environmental footprints while maintaining product quality. Process intensification techniques have been successfully applied to scale up production without compromising the compound's essential characteristics.

In the realm of specialty chemicals, CAS 1269918-70-8 has found applications as a performance-enhancing additive. Its incorporation into various formulations has been shown to improve product stability, shelf life, and functional properties. These benefits have made it particularly valuable in sectors requiring precise control over material behavior under diverse operating conditions.

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Quality control standards for 1269918-70-8 purity have evolved in parallel with its expanding applications. Current analytical methodologies can detect impurities at parts-per-million levels, ensuring compliance with the stringent requirements of pharmaceutical and electronic-grade applications. These advancements in characterization techniques have become essential for maintaining consistency in end-product performance.

The global market for CAS No 1269918-70-8 has shown steady growth, driven by increasing demand from research institutions and industrial manufacturers. Market analysts project continued expansion as new applications emerge in fields such as renewable energy technologies and advanced electronic materials. This growth trajectory reflects the compound's adaptability to diverse technological challenges.

From a safety perspective, comprehensive toxicological studies have been conducted on 1269918-70-8 to establish proper handling protocols. These investigations have informed the development of industry best practices for storage, transportation, and workplace exposure management. The resulting safety guidelines balance operational practicality with rigorous health protection standards.

Future research directions for CAS 1269918-70-8 include exploration of its potential in nanotechnology applications and smart material systems. Early-stage investigations suggest promising opportunities for creating responsive materials with tunable properties. These developments could open new frontiers in materials science and device engineering.

The scientific literature surrounding 1269918-70-8 research continues to expand, with peer-reviewed publications appearing across multiple disciplinary journals. This growing body of knowledge facilitates cross-pollination of ideas between academic researchers and industrial chemists, accelerating innovation and application development.

Supply chain considerations for 1269918-70-8 manufacturers have gained prominence as global demand increases. Strategic partnerships between raw material suppliers, process developers, and end-users have emerged to ensure reliable access to high-quality material. These collaborations often include technology transfer agreements to optimize production efficiency.

In conclusion, CAS No 1269918-70-8 represents a versatile chemical entity with demonstrated value across multiple technological domains. Its continued development reflects the chemical industry's capacity for innovation while addressing contemporary challenges in sustainability and performance optimization. As research progresses, this compound is poised to play an increasingly important role in advanced material systems and specialized chemical applications.